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Compound of Interest

Compound Name: Propargyl 2-bromoisobutyrate

Cat. No.: B1610542

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for propargyl 2-
bromoisobutyrate (CAS No. 40630-86-2), a key reagent in polymer chemistry. Adherence to
these guidelines is crucial for ensuring laboratory safety and experimental integrity.

Chemical and Physical Properties

Propargyl 2-bromoisobutyrate is a bifunctional molecule utilized as an initiator in atom
transfer radical polymerization (ATRP).[1] Its structure incorporates a propargyl group with a
terminal alkyne and a 2-bromoisobutyrate group, enabling controlled polymer synthesis and
subsequent "click" chemistry modifications.[1]
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Property

Value

Molecular Formula

C7H9BrO2[2][3]

Molecular Weight 205.05 g/mol [2][3]
Appearance Solid or liquid

Boiling Point 188-194 °C

Flash Point 89.4 °C (192.9 °F)

Density 1.418 + 0.06 g/cm? (Predicted)
CAS Number 40630-86-2[2][3][4]

Hazard Identification and Safety Precautions

Propargyl 2-bromoisobutyrate is classified as a hazardous substance. The primary hazards

are summarized below.

Hazard Classification

Description

Acute Toxicity, Oral (Category 4)

Harmful if swallowed.[5]

Skin Irritation (Category 2)

Causes skin irritation.

Eye Irritation (Category 2)

Causes serious eye irritation.

Specific Target Organ Toxicity - Single Exposure
(Category 3)

May cause respiratory irritation.

Signal Word: Warning

Hazard Statements:

e H302: Harmful if swallowed.
e H315: Causes skin irritation.

e H319: Causes serious eye irritation.
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e H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing mist/vapours/spray.[6]
e P264: Wash face, hands and any exposed skin thoroughly after handling.[5][6][7]
e P271: Use only outdoors or in a well-ventilated area.[6]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Experimental Workflow and Handling

Proper handling of propargyl 2-bromoisobutyrate is essential to minimize exposure and
ensure a safe laboratory environment. All operations should be conducted in a well-ventilated
chemical fume hood.
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Safe Handling Workflow for Propargyl 2-bromoisobutyrate

Preparation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

;

Work in a Chemical Fume Hood

l

Weigh Compound

Reaction Setup

Dissolve in Anhydrous Solvent

;

Set up Reaction Under Inert Atmosphere

Post-Reaction

Perform Work-up and Purification

Waste Disposal

Collect all Waste in Labeled Hazardous Waste Containers

;

Dispose of Waste According to Institutional Guidelines
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Role of Propargyl 2-bromoisobutyrate in ATRP

Propargyl 2-bromoisobutyrate Cu(l) Complex

(Initiator) (Catalyst) Monomer

Initiation & Propagation [Catalysis Addition

Polymer with Terminal Alkyne

Azide-Alkyne 'Click' Chemistry

Functionalized Polymer

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Propargyl 2-bromoisobutyrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1610542#safety-and-handling-precautions-for-
propargyl-2-bromoisobutyrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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